2-Bromo-3-fluoropyridin-4-OL

• IUPAC Name: 2-bromo-3-fluoro-1H-pyridin-4-one
• InChI: InChI=1S/C5H3BrFNO/c6-5-4(7)3(9)1-2-8-5/h1-2H,(H,8,9)
• InChI Key: VCVUPJYFPKDKGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C(C1=O)F)Br
• Molecular Formula: C5H3BrFNO
• Molecular Weight: 191.99 g/mol
• CAS RN: 1211525-92-6

Description

2-Bromo-3-fluoropyridin-4-ol is a chemical compound with the molecular weight of 191.99. It is a solid substance stored at room temperature.

Synthesis Analysis

The synthesis of 2-Bromo-3-fluoropyridin-4-ol involves various methods. One of the methods includes the preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines. Another method involves the reaction of Solid NaHCO3 until CO2 evolution ceases, and the resulting aqueous solution is extracted with EtOAc.

Physical And Chemical Properties Analysis

2-Bromo-3-fluoropyridin-4-ol is a solid substance stored at room temperature. It has a molecular weight of 191.99.

Scientific Research Applications

Synthesis of Disubstituted Fluoropyridines

A study by Sutherland and Gallagher (2003) explored the synthesis of 3,5-disubstituted 2-fluoropyridines and 2-pyridones using a versatile method involving bromo and fluoro substituents on pyridine rings. This approach is crucial for the development of complex pyridine derivatives that are valuable in medicinal chemistry and agrochemical research (Sutherland & Gallagher, 2003).

Chemoselective Amination

Stroup et al. (2007) described the chemoselective functionalization of 5-bromo-2-chloro-3-fluoropyridine, demonstrating a methodology for selectively targeting different halides for nucleophilic substitution. This work is significant for introducing various functional groups into halogenated pyridines, a common structural motif in pharmaceuticals (Stroup et al., 2007).

Radiosynthesis Applications

Pauton et al. (2019) reported on the first radiosynthesis of 2-amino-5-[18F]fluoropyridines, showcasing the application of bromo-fluoropyridines in the field of positron emission tomography (PET) radiotracer development. The methodology allows for the introduction of fluorine-18, a radioisotope used in PET imaging, into the pyridine ring, highlighting the compound's utility in diagnostic imaging (Pauton et al., 2019).

Synthesis of Imidazo[4,5-c]pyridin-2-one

Wang et al. (2016) developed a synthesis route for 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an intermediate for creating biologically active compounds. This research underscores the importance of halogenated pyridines in constructing complex heterocyclic structures, which are prevalent in drug discovery and development (Wang et al., 2016).

Oligonucleotide Labeling

Kuhnast et al. (2004) introduced a [18F]fluoropyridine-based bromoacetamide reagent for the labeling of oligonucleotides, demonstrating the compound's potential in the synthesis of radiopharmaceuticals for PET. This advancement provides a method for attaching radioactive labels to oligonucleotides, which can be used in studying gene expression and distribution in vivo (Kuhnast et al., 2004).

Safety and Hazards

The safety information for 2-Bromo-3-fluoropyridin-4-ol indicates that it may be harmful if swallowed, inhaled, or in contact with skin. It may cause eye irritation. Precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or aerosols, and avoiding release to the environment.

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which 2-bromo-3-fluoropyridin-4-ol belongs, are known for their interesting and unusual physical, chemical, and biological properties . They are often used in the development of pharmaceuticals and agrochemicals .

Mode of Action

Fluoropyridines, in general, are less reactive than their chlorinated and brominated analogues due to the presence of strong electron-withdrawing substituents in the aromatic ring . This property could influence the interaction of 2-Bromo-3-fluoropyridin-4-OL with its targets.

Biochemical Pathways

Fluoropyridines are known to be involved in various biological applications, including potential imaging agents .

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is bbb permeant . Its lipophilicity, measured as Log Po/w, ranges from 1.5 to 2.11 . These properties could influence the bioavailability of the compound.

Result of Action

Fluoropyridines are known to have unique physical, chemical, and biological properties , which could result in various molecular and cellular effects.

Action Environment

The compound is known to be soluble , which could influence its action in different environments.